Cas no 2138060-46-3 (4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol)

4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol is a fluorinated cyclohexanol derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates both ethyl and fluoropropyl-methylamino substituents, which may enhance its binding affinity and metabolic stability in biological systems. The presence of the fluorine atom can improve lipophilicity and bioavailability, making it a candidate for drug development, particularly in CNS-targeting compounds. The cyclohexanol core provides a rigid scaffold, while the functional groups offer versatility for further derivatization. This compound is suitable for exploratory synthesis in neuropharmacology or as an intermediate in the design of novel therapeutic agents. Proper handling and storage are recommended due to its reactive functional groups.
4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol structure
2138060-46-3 structure
Product Name:4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol
CAS No:2138060-46-3
MF:C12H24FNO
MW:217.323467254639
CID:5902015
PubChem ID:165498071
Update Time:2025-05-27

4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1160279
    • 4-ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol
    • 2138060-46-3
    • 4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol
    • Inchi: 1S/C12H24FNO/c1-3-10-5-6-11(15)9-12(10)14(2)8-4-7-13/h10-12,15H,3-9H2,1-2H3
    • InChI Key: IDTDKHUBTOIYEK-UHFFFAOYSA-N
    • SMILES: FCCCN(C)C1CC(CCC1CC)O

Computed Properties

  • Exact Mass: 217.18419255g/mol
  • Monoisotopic Mass: 217.18419255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.5Ų

4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol Pricemore >>

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Additional information on 4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol

Comprehensive Overview of 4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol (CAS No. 2138060-46-3)

4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol (CAS No. 2138060-46-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclohexanol core substituted with an ethyl group, a fluoropropyl-methylamino moiety, and a hydroxyl group, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and receptor modulation, aligning with current trends in precision medicine and targeted therapies.

The molecular structure of 4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol incorporates a fluorine atom, which enhances its metabolic stability and bioavailability—a critical factor in modern drug design. Fluorinated compounds like this are often explored for their ability to improve drug-likeness and pharmacokinetic profiles, addressing common challenges in ADME (Absorption, Distribution, Metabolism, and Excretion) optimization. These attributes make it a valuable candidate for studies related to neurodegenerative diseases and psychiatric disorders, areas where patients and researchers alike seek breakthroughs.

In the context of synthetic chemistry, CAS No. 2138060-46-3 serves as a building block for more complex molecules. Its cyclohexanol scaffold is a common motif in bioactive compounds, and the presence of the 3-fluoropropyl group introduces steric and electronic effects that can fine-tune interactions with biological targets. This aligns with the growing demand for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug discovery platforms where computational models predict compound efficacy.

From an industrial perspective, the compound’s synthesis and scalability are of interest to fine chemical manufacturers. Questions frequently searched in academic and patent databases include its synthetic routes, purification methods, and analytical characterization (e.g., NMR, HPLC, and mass spectrometry data). These details are crucial for reproducibility and quality control, especially as the pharmaceutical industry emphasizes green chemistry and sustainable practices to reduce environmental impact.

Another emerging application of 4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol lies in radiopharmaceuticals, where fluorine-18 isotopes could replace the stable fluorine atom for PET imaging. This ties into the broader trend of theranostics—combining therapy and diagnostics—which is revolutionizing personalized medicine. Patients and clinicians increasingly search for non-invasive diagnostic tools, making this compound’s derivatives potentially relevant to oncology and neurology research.

Safety and regulatory aspects of CAS No. 2138060-46-3 are also frequently queried. While not classified as hazardous, proper handling protocols for laboratory reagents are essential. The compound’s material safety data sheet (MSDS) and storage conditions are critical for compliance with Good Laboratory Practices (GLP), a concern for both academic and industrial users.

In summary, 4-Ethyl-3-[(3-fluoropropyl)(methyl)amino]cyclohexan-1-ol represents a multifaceted compound with promising applications in drug development, imaging technologies, and chemical synthesis. Its structural features and adaptability to modern research trends ensure its continued relevance in scientific literature and industrial pipelines. As high-throughput screening and computational chemistry advance, this compound may unlock further innovations in life sciences and beyond.

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